Cas no 1119211-84-5 (1-(2-chloropyridin-3-yl)sulfonyl-N-[2-(4-fluorophenyl)ethyl]piperidine-4-carboxamide)

• Product Name: 1-(2-chloropyridin-3-yl)sulfonyl-N-[2-(4-fluorophenyl)ethyl]piperidine-4-carboxamide
• CAS No: 1119211-84-5
• MF: C₁₉H₂₁ClFN₃O₃S
• MW: 425.904745817184
• CID: 6220444
• PubChem ID: 31069460
• Update Time: 2025-05-19

1-(2-chloropyridin-3-yl)sulfonyl-N-[2-(4-fluorophenyl)ethyl]piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z237806562
• 1-(2-chloropyridin-3-yl)sulfonyl-N-[2-(4-fluorophenyl)ethyl]piperidine-4-carboxamide
• AKOS008092003
• 1-[(2-chloropyridin-3-yl)sulfonyl]-N-[2-(4-fluorophenyl)ethyl]piperidine-4-carboxamide
• 1119211-84-5
• EN300-26605341

• Inchi： 1S/C19H21ClFN3O3S/c20-18-17(2-1-10-22-18)28(26,27)24-12-8-15(9-13-24)19(25)23-11-7-14-3-5-16(21)6-4-14/h1-6,10,15H,7-9,11-13H2,(H,23,25)
• InChI Key： YYEWZNQXYVZTTE-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)S(N1CCC(C(NCCC2C=CC(=CC=2)F)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 425.0976186g/mol
• Monoisotopic Mass: 425.0976186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 87.8Ų

Additional information on 1-(2-chloropyridin-3-yl)sulfonyl-N-[2-(4-fluorophenyl)ethyl]piperidine-4-carboxamide

Introduction to 1-(2-chloropyridin-3-yl)sulfonyl-N-[2-(4-fluorophenyl)ethyl]piperidine-4-carboxamide (CAS No. 1119211-84-5)

1-(2-chloropyridin-3-yl)sulfonyl-N-[2-(4-fluorophenyl)ethyl]piperidine-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound, identified by its CAS number 1119211-84-5, represents a fusion of multiple chemical moieties that contribute to its potential therapeutic applications. The presence of a chloropyridine core, combined with a sulfonyl group and a piperidine moiety, suggests a rich chemical space for interaction with biological targets, making it a subject of intense research interest.

The compound's structure is characterized by a central piperidine ring substituted with a carboxamide group at the 4-position and an N-substituent that incorporates a long aliphatic chain terminated by a phenyl ring. The phenyl ring is further modified with a fluorine atom at the 4-position, which is a common strategy in drug design to enhance metabolic stability and binding affinity. This particular arrangement of functional groups makes 1-(2-chloropyridin-3-yl)sulfonyl-N-[2-(4-fluorophenyl)ethyl]piperidine-4-carboxamide a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with neurological disorders. The piperidine scaffold is known for its ability to interact with various neurotransmitter receptors, making it a valuable building block for drugs targeting conditions such as depression, anxiety, and cognitive impairment. The sulfonyl group in this compound can serve as a pharmacophore that enhances binding interactions with target proteins, while the fluorinated phenyl moiety may contribute to selectivity and improved pharmacokinetic properties.

One of the most compelling aspects of 1-(2-chloropyridin-3-yl)sulfonyl-N-[2-(4-fluorophenyl)ethyl]piperidine-4-carboxamide is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The versatility of its structure allows for modifications at multiple sites, enabling chemists to fine-tune its biological activity. For instance, the chlorine atom on the pyridine ring can be replaced or modified to explore different chemical spaces, while the carboxamide group can be converted into other functional derivatives such as esters or amides.

The compound's relevance in current research is underscored by several recent studies that have investigated analogs with similar structural features. These studies have highlighted the importance of the chloropyridine core in achieving desired pharmacological effects, particularly in terms of receptor binding affinity and metabolic stability. Additionally, the use of fluorinated aromatic rings has been shown to enhance drug-like properties, including solubility and bioavailability.

From a synthetic chemistry perspective, 1-(2-chloropyridin-3-yl)sulfonyl-N-[2-(4-fluorophenyl)ethyl]piperidine-4-carboxamide exemplifies the elegance of multi-step organic synthesis. The preparation of this compound involves strategic bond formations between various precursors, including pyridine derivatives, sulfonyl chlorides, and piperidine-based intermediates. The introduction of fluorine at the 4-position of the phenyl ring requires careful control over reaction conditions to ensure high yield and purity.

The pharmacological potential of this compound has not gone unnoticed by academic and industrial researchers. Several groups have reported on the synthesis and preliminary biological evaluation of related derivatives, demonstrating their efficacy in models of pain relief, inflammation, and neuroprotection. These findings suggest that 1-(2-chloropyridin-3-yl)sulfonyl-N-[2-(4-fluorophenyl)ethyl]piperidine-4-carboxamide could be a valuable starting point for developing novel therapeutic agents.

In conclusion, 1-(2-chloropyridin-3-yl)sulfonyl-N-[2-(4-fluorophenyl)ethyl]piperidine-4-carboxamide (CAS No. 1119211-84-5) is a structurally complex and pharmacologically promising compound that warrants further investigation. Its unique combination of functional groups positions it as a key intermediate in drug discovery efforts aimed at addressing neurological and other diseases. As research continues to uncover new applications for this class of compounds, it is likely that this molecule will play an increasingly important role in the development of next-generation pharmaceuticals.